Cas no 946370-49-6 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide
• CAS No: 946370-49-6
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 5516351
• Update Time: 2025-06-10

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-phenylethanesulfonamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide

• Inchi： 1S/C24H24N2O3S/c27-24(21-10-5-2-6-11-21)26-16-7-12-20-13-14-22(18-23(20)26)25-30(28,29)17-15-19-8-3-1-4-9-19/h1-6,8-11,13-14,18,25H,7,12,15-17H2
• InChI Key： ZGIXEKNYZGMFJD-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1)(=O)=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide

N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2-Phenylethane-1-Sulfonamide: A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide, also known by its CAS No. 946370-49-6, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a tetrahydroquinoline moiety and a benzoyl substituent. The integration of these functional groups imparts distinctive chemical properties that make it a subject of interest for researchers and industry professionals alike.

The sulfonamide group in the molecule is known for its ability to form strong hydrogen bonds, which enhances the compound's solubility and stability. This feature makes it particularly useful in pharmaceutical applications where bioavailability and shelf life are critical factors. Recent studies have explored the potential of this compound as a precursor for drug development, especially in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The tetrahydroquinoline moiety in the molecule contributes to its aromaticity and conjugation properties. These characteristics are essential for electronic applications, such as in the development of organic semiconductors and optoelectronic devices. Researchers have reported that this compound exhibits excellent charge transport properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Its ability to absorb light efficiently and emit photons with high quantum yields further enhances its suitability for these applications.

The benzoyl substituent plays a crucial role in modulating the electronic properties of the molecule. By introducing electron-withdrawing groups like benzoyl, the compound's reactivity can be fine-tuned for specific chemical transformations. This aspect has been leveraged in catalytic applications, where the compound has shown potential as a catalyst in various organic reactions. Recent advancements in asymmetric catalysis have highlighted its ability to facilitate enantioselective reactions, which are vital for the production of chiral pharmaceuticals.

In addition to its chemical versatility, this compound has garnered attention due to its environmental compatibility. Studies have demonstrated that it exhibits low toxicity and biodegradability under certain conditions, making it an eco-friendly alternative to traditional chemical agents. This attribute aligns with the growing global emphasis on sustainable chemistry and green technologies.

From a synthetic perspective, the preparation of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the tetrahydroquinoline core, followed by functionalization with the benzoyl group and subsequent coupling with the sulfonamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets industrial standards.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of this compound. Advanced simulations have provided insights into its electronic structure, vibrational modes, and reactivity patterns at an atomic level. These findings have not only deepened our understanding of its fundamental properties but also guided efforts toward tailoring its structure for specific applications.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide (CAS No. 946370-49-6) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique combination of functional groups endows it with remarkable properties that continue to drive innovative research and development efforts.